Cas no 2703780-18-9 (ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate)

Ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is a structurally complex bicyclic compound featuring a cyclopentylmethyl substituent and an iodomethyl functional group. Its unique oxabicyclo[2.1.1]hexane scaffold offers potential utility in synthetic organic chemistry, particularly in the development of constrained frameworks or as an intermediate for further functionalization. The presence of the iodomethyl group enhances reactivity for cross-coupling or substitution reactions, while the ester moiety provides versatility for derivatization. This compound may be of interest in medicinal chemistry for exploring novel pharmacophores due to its rigid, three-dimensional architecture. Careful handling is advised due to the light-sensitive iodine substituent.
ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate structure
2703780-18-9 structure
Product Name:ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate
CAS No:2703780-18-9
MF:C15H23IO3
MW:378.245797395706
MDL:MFCD34550923
CID:5615401
PubChem ID:165883529
Update Time:2025-06-08

ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-33039350
    • 2703780-18-9
    • EN300-39870318
    • ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
    • ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate
    • MDL: MFCD34550923
    • Inchi: 1S/C15H23IO3/c1-2-18-13(17)15-8-14(9-15,10-16)19-12(15)7-11-5-3-4-6-11/h11-12H,2-10H2,1H3
    • InChI Key: FMXQIWVBJWGSAP-UHFFFAOYSA-N
    • SMILES: ICC12CC(C(=O)OCC)(C(CC3CCCC3)O1)C2

Computed Properties

  • Exact Mass: 378.06919g/mol
  • Monoisotopic Mass: 378.06919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 35.5Ų

ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-33039350-0.05g
ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
2703780-18-9 95%
0.05g
$659.0 2023-09-04
Enamine
EN300-33039350-0.1g
ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
2703780-18-9 95%
0.1g
$859.0 2023-09-04
Enamine
EN300-33039350-0.25g
ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
2703780-18-9 95%
0.25g
$1225.0 2023-09-04
Enamine
EN300-33039350-0.5g
ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
2703780-18-9 95%
0.5g
$1931.0 2023-09-04
Enamine
EN300-33039350-1.0g
ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
2703780-18-9 95%
1.0g
$2475.0 2023-07-07
Enamine
EN300-33039350-2.5g
ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
2703780-18-9 95%
2.5g
$4851.0 2023-09-04
Enamine
EN300-33039350-5.0g
ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
2703780-18-9 95%
5.0g
$7178.0 2023-07-07
Enamine
EN300-33039350-10.0g
ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
2703780-18-9 95%
10.0g
$10643.0 2023-07-07
Enamine
EN300-39870318-0.05g
ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
2703780-18-9
0.05g
$2079.0 2023-07-07
Enamine
EN300-39870318-0.1g
ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
2703780-18-9
0.1g
$2178.0 2023-07-07

ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate Related Literature

Additional information on ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo2.1.1hexane-4-carboxylate

Introduction to Ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2703780-18-9)

Ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate, identified by its CAS number 2703780-18-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of bicyclic ethers, characterized by its unique structural framework which includes a cyclopentylmethyl group and an iodomethyl substituent, both of which contribute to its distinct chemical properties and reactivity.

The structural motif of Ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is particularly intriguing due to its bicyclic nature, which combines a six-membered oxygen-containing ring with a three-membered cyclopropane-like structure. This configuration imparts a high degree of steric hindrance and electronic complexity, making it a valuable scaffold for the development of novel bioactive molecules. The presence of the iodomethyl group further enhances its utility as a synthetic intermediate, facilitating various cross-coupling reactions that are pivotal in modern drug discovery.

In recent years, there has been a surge in research focused on the development of new heterocyclic compounds with potential therapeutic applications. Ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate has emerged as a promising candidate in this domain, primarily due to its ability to serve as a precursor for the synthesis of more complex molecules. The compound's unique structural features make it an attractive building block for medicinal chemists seeking to design molecules with enhanced binding affinity and selectivity.

The chemical properties of Ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate are influenced by the presence of both the cyclopentylmethyl and iodomethyl groups. The cyclopentylmethyl moiety contributes to steric bulk, which can be strategically employed to modulate the pharmacokinetic profile of derived compounds. On the other hand, the iodomethyl group is highly reactive and can undergo various transformations, including Suzuki-Miyaura coupling, Stille coupling, and radical reactions, making it an invaluable handle for constructing more intricate molecular architectures.

Recent advancements in synthetic methodologies have enabled the efficient preparation of Ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate through multi-step synthetic routes that highlight the compound's versatility as a synthetic intermediate. These methods often involve cyclization reactions followed by functional group manipulations to introduce the desired substituents at specific positions on the bicyclic core. The synthesis typically requires careful optimization to ensure high yields and purity, underscoring the importance of robust synthetic strategies in pharmaceutical research.

The potential applications of Ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate extend beyond mere synthetic utility; it has been explored as a key intermediate in the development of novel therapeutic agents targeting various biological pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes that are implicated in inflammatory responses and cancer progression. The ability to fine-tune the structure through strategic modifications allows researchers to tailor the pharmacological properties of these derivatives for specific therapeutic outcomes.

The stereochemistry of Ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate plays a crucial role in determining its biological activity. The bicyclic framework provides multiple stereocenters, which can be selectively modified to influence receptor binding and metabolic stability. Computational studies have been instrumental in predicting how different stereochemical configurations affect the compound's interaction with biological targets, guiding the design of more potent and selective analogs.

In conclusion, Ethyl 3-(cyclopentylmethyl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate (CAS No. 2703780-18-9) represents a significant advancement in pharmaceutical chemistry, offering a versatile scaffold for the synthesis of novel bioactive molecules. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists striving to develop innovative therapeutic agents that address unmet medical needs.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.